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Infection Risk Profile of Filgotinib

The table below summarizes the key infection risks and their incidence rates from integrated safety analyses
of clinical trials [1] [2] [3].

Infection Details and Incidence Rates (Exposure-Adjusted Incidence Rates per 100
Type Patient-Years)

| Overall Serious Infections | Most frequent serious infection is pneumonia.

¢ Placebo-Controlled Period (Weeks 0-12): 3.9 (FIL 200 mg), 3.3 (FIL 100 mg), 2.4 (Placebo)

e Long-Term Extension (Up to 5.6 years): 1.6 (FIL 200 mg), 3.1 (FIL 100 mg) [1] | | Herpes Zoster |
Reactivation is more common with JAK inhibitors.

¢ Placebo-Controlled Period: 0.6 (FIL 200 mg), 1.1 (FIL 100 mg), 1.1 (Placebo)

¢ Long-Term Extension: 1.8 (FIL 200 mg), 1.1 (FIL 100 mg) [1] | | Opportunistic Infections | Include
tuberculosis (TB), oesophageal candidiasis, and cryptococcosis. Infrequently reported [1] [4]. | |
Other Infections | Common sites: respiratory and urinary tracts, nasopharynx, and skin [2]. |

The risk of infection is a class effect of JAK inhibitors and is dose-dependent. The risk is comparable to that

of biologic therapies and is compounded by factors like older age and concomitant use of corticosteroids [2].
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Risk Management and Pre-Treatment Screening

A proactive screening and monitoring strategy is crucial for mitigating infection risks in patients receiving

filgotinib.

¢ Patient Evaluation: Carefully assess the risks and benefits prior to treatment in patients with
chronic/recurrent infections, history of serious/opportunistic infections, residency/travel in areas of
endemic TB or mycoses, or other underlying conditions that predispose them to infection [4].

e Screening and Prophylaxis:

o Tuberculosis: Screen all patients for active and latent TB before initiating therapy. Do not
administer to patients with active TB. Initiate anti-TB therapy prior to filgotinib treatment in
patients with latent TB [4].

o Viral Hepatitis: Screen for viral hepatitis in accordance with clinical guidelines before starting
and during treatment [4].

o Vaccination: Consider vaccination for herpes zoster in appropriate cohorts prior to treatment
initiation [2].

¢ Laboratory Monitoring: The table below outlines the required laboratory monitoring and actions
based on the UK prescribing information [4].

Laboratory Measure Action Monitoring Guidance
Absolute Neutrophil Do not initiate or interrupt treatment  Before treatment and thereafter per
Count (ANC) if ANC < 1 x 10° cells/L. routine patient management.

Absolute Lymphocyte Do not initiate or interrupt treatment

Count (ALC) if ALC < 0.5 x 10° cells/L.

Haemoglobin (Hb) Do not initiate or interrupt treatment
if Hb < 8 g/dL.

Lipids Manage according to international Check at 12 weeks after initiation,
clinical guidelines. then per guidelines.

Management Protocols During Treatment

e Managing Active Infection: If a patient develops a serious infection, opportunistic infection, or
herpes zoster, interrupt filgotinib treatment until the infection is controlled [4].
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e Concomitant Medications:

o The combination of filgotinib with other potent immunosuppressants (e.g., ciclosporin,
tacrolimus, other biologics or JAK inhibitors) is not recommended due to the risk of additive
immunosuppression [4].

o Drug interaction studies in rats suggest that berberine hydrochloride may affect the
pharmacokinetics of filgotinib. Although the clinical relevance is unknown, this potential
interaction should be considered in experimental designs [5].

Mechanism of Action and Infection Risk

The diagram below illustrates the mechanistic basis for the increased infection risk associated with

filgotinib.
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Filgotinib is a preferential Janus kinase (JAK) 1 inhibitor. The JAK-STAT pathway is a central
communication node for the immune system, downstream of more than 50 cytokines and growth factors. By
inhibiting JAK1, filgetinib disrupts signaling of key cytokines involved in the pathogenesis of inflammatory
diseases, which is the source of its therapeutic efficacy. However, this mechanism also inherently modulates
immune responses, leading to an increased susceptibility to infections, particularly herpes zoster and

opportunistic infections [2] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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